Cas no 2679940-98-6 (rac-tert-butyl N-{2-(1R,3S)-3-methylcyclohexyl-2-oxoethyl}carbamate)

• Product Name: rac-tert-butyl N-{2-(1R,3S)-3-methylcyclohexyl-2-oxoethyl}carbamate
• CAS No: 2679940-98-6
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5644313
• PubChem ID: 165909839
• Update Time: 2025-06-19

rac-tert-butyl N-{2-(1R,3S)-3-methylcyclohexyl-2-oxoethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28279988
• rac-tert-butyl N-{2-[(1R,3S)-3-methylcyclohexyl]-2-oxoethyl}carbamate
• 2679940-98-6
• rac-tert-butyl N-{2-(1R,3S)-3-methylcyclohexyl-2-oxoethyl}carbamate

• Inchi： 1S/C14H25NO3/c1-10-6-5-7-11(8-10)12(16)9-15-13(17)18-14(2,3)4/h10-11H,5-9H2,1-4H3,(H,15,17)/t10-,11+/m1/s1
• InChI Key： ZFUAOIIDRAGHIZ-MNOVXSKESA-N
• SMILES： O=C(CNC(=O)OC(C)(C)C)[C@H]1CCC[C@@H](C)C1

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.4Ų

Additional information on rac-tert-butyl N-{2-(1R,3S)-3-methylcyclohexyl-2-oxoethyl}carbamate

Rac-tert-butyl N-{2-(1R,3S)-3-methylcyclohexyl-2-oxoethyl}carbamate (CAS No. 2679940-98-6): A Comprehensive Overview

Rac-tert-butyl N-{2-(1R,3S)-3-methylcyclohexyl-2-oxoethyl}carbamate (CAS No. 2679940-98-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the study of this compound.

The chemical structure of rac-tert-butyl N-{2-(1R,3S)-3-methylcyclohexyl-2-oxoethyl}carbamate is noteworthy for its intricate arrangement of functional groups. The compound consists of a tert-butyl carbamate moiety attached to a chiral 3-methylcyclohexyl ring through a ketone linkage. The presence of the tert-butyl group imparts stability to the molecule, while the chiral center at the 1R,3S positions introduces stereochemical complexity. This structural complexity is crucial for understanding its biological activities and potential therapeutic applications.

The synthesis of rac-tert-butyl N-{2-(1R,3S)-3-methylcyclohexyl-2-oxoethyl}carbamate has been a subject of extensive research due to its importance in pharmaceutical development. One common synthetic route involves the reaction of tert-butyl isocyanate with a suitably substituted cyclohexanone derivative. The choice of starting materials and reaction conditions plays a critical role in achieving high yields and purity. Recent advancements in asymmetric synthesis have also led to more efficient and enantioselective methods for producing this compound, which is essential for optimizing its biological properties.

In terms of biological activities, rac-tert-butyl N-{2-(1R,3S)-3-methylcyclohexyl-2-oxoethyl}carbamate has shown promising results in various preclinical studies. Research has demonstrated its potential as a modulator of specific enzymes and receptors involved in disease pathways. For instance, studies have indicated that this compound can inhibit certain kinases and proteases, which are key targets in cancer and inflammatory diseases. Additionally, its ability to cross the blood-brain barrier makes it a candidate for neurological disorders.

Recent studies have also explored the pharmacokinetic properties of rac-tert-butyl N-{2-(1R,3S)-3-methylcyclohexyl-2-oxoethyl}carbamate. These investigations have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for optimizing drug delivery and minimizing potential side effects. For example, research has shown that the compound exhibits favorable oral bioavailability and a reasonable half-life, which are desirable characteristics for a therapeutic agent.

The safety profile of rac-tert-butyl N-{2-(1R,3S)-3-methylcyclohexyl-2-oxoethyl}carbamate has been evaluated through extensive toxicity studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses. However, like any pharmaceutical candidate, it is essential to conduct thorough preclinical and clinical trials to ensure its safety and efficacy in human subjects. Ongoing research aims to identify any potential adverse effects and develop strategies to mitigate them.

In conclusion, rac-tert-butyl N-{2-(1R,3S)-3-methylcyclohexyl-2-oxoethyl}carbamate (CAS No. 2679940-98-6) is a promising compound with significant potential in pharmaceutical research and development. Its unique chemical structure and biological activities make it an attractive candidate for further investigation. As research continues to advance our understanding of this compound, it is likely that new applications and therapeutic uses will be discovered. The ongoing efforts in synthetic chemistry and pharmacological studies will undoubtedly contribute to the development of innovative treatments for various diseases.